N2,N7-Bis(2,5-dimethylphenyl)-9H-fluorene-2,7-disulfonamide

• Molecular Formula: C29H28N2O4S2
• Molecular Weight: 532.7 g/mol
• IUPAC Name: 2-N,7-N-bis(2,5-dimethylphenyl)-9H-fluorene-2,7-disulfonamide
• InChI: InChI=1S/C29H28N2O4S2/c1-18-5-7-20(3)28(13-18)30-36(32,33)24-9-11-26-22(16-24)15-23-17-25(10-12-27(23)26)37(34,35)31-29-14-19(2)6-8-21(29)4/h5-14,16-17,30-31H,15H2,1-4H3
• InChI Key: ONFKCSBGVQSCGJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=CC3=C(C=C2)C4=C(C3)C=C(C=C4)S(=O)(=O)NC5=C(C=CC(=C5)C)C

Description

N2,N7-bis(2,5-dimethylphenyl)-9H-fluorene-2,7-disulfonamide is a member of fluorenes.

Scientific Research Applications

1. Applications in Fuel Cell Technology

Sulfonated polyimides, synthesized from monomers like N2,N7-Bis(2,5-dimethylphenyl)-9H-fluorene-2,7-disulfonamide derivatives, have shown promising results in fuel cell applications. These polyimides exhibit good solubility and high proton conductivities, comparable or even superior to that of Nafion 117 under certain conditions, making them suitable for use in fuel cells (Guo et al., 2002). Additionally, sulfonated block copolymers with fluorenyl groups have been synthesized for fuel cell applications, showing high proton conductivity and mechanical properties, indicating potential as alternative membrane materials for fuel cells (Bae et al., 2009).

2. Optoelectronic Device Applications

Anionic fluorene-thiophene alternating copolymers, including derivatives of this compound, demonstrate potential in optoelectronic devices. These copolymers, when dissolved in water using nonionic surfactants, show increased photoluminescence quantum yield and electrical conductivity, making them suitable for sensory or optoelectronic devices (Burrows et al., 2009). Moreover, conjugated zwitterionic polyelectrolytes based on similar structures have been developed as interface modification materials, enhancing the performance of polymer solar cells and light-emitting diodes (Duan et al., 2013).

3. Synthesis and Characterization of Novel Polymers

Various novel polymers derived from this compound or its derivatives have been synthesized and characterized. These polymers exhibit unique properties like high thermal stability, solubility in organic solvents, and potential for use in different applications, such as polymer electrolyte membranes and electrochromic devices (Yamamoto et al., 1993; Sun et al., 2016)(Sun et al., 2016).

4. Photoluminescent and Electrofluorescent Properties

Polyamides containing bis(diphenylamino)-fluorene moieties, derived from derivatives of this compound, have shown highly stable electrochromic and electrofluorescent dual-switching properties. These polymers offer a wide range of applications in optoelectronics due to their reversible electrochromic characteristics and strong fluorescence (Sun et al., 2016).